Cas no 879063-84-0 (N-(5-chloropyridin-2-yl)-2-ethoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-(5-chloropyridin-2-yl)-2-ethoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 879063-84-0
• MF: C₁₅H₁₇ClN₂O₃S
• MW: 340.825081586838
• CID: 6170980
• PubChem ID: 6473352
• Update Time: 2025-05-25

N-(5-chloropyridin-2-yl)-2-ethoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloropyridin-2-yl)-2-ethoxy-4,5-dimethylbenzene-1-sulfonamide
• AKOS000602732
• Z970066338
• F3237-0107
• N-(5-chloro-2-pyridinyl)-2-ethoxy-4,5-dimethylbenzenesulfonamide
• AP-263/43503713
• 879063-84-0
• N-(5-chloropyridin-2-yl)-2-ethoxy-4,5-dimethylbenzenesulfonamide
• VU0606827-1

• Inchi： 1S/C15H17ClN2O3S/c1-4-21-13-7-10(2)11(3)8-14(13)22(19,20)18-15-6-5-12(16)9-17-15/h5-9H,4H2,1-3H3,(H,17,18)
• InChI Key： MDLDBIHONPLLMY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NS(C1=CC(C)=C(C)C=C1OCC)(=O)=O

Computed Properties

• Exact Mass: 340.0648413g/mol
• Monoisotopic Mass: 340.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(5-chloropyridin-2-yl)-2-ethoxy-4,5-dimethylbenzene-1-sulfonamide

N-(5-Chloropyridin-2-yl)-2-Ethoxy-4,5-Dimethylbenzene-1-Sulfonamide: A Comprehensive Overview

The compound CAS No. 879063-84-0, also known as N-(5-chloropyridin-2-yl)-2-ethoxy-4,5-dimethylbenzene-1-sulfonamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely used in drug development due to their unique properties and versatility. The structure of this molecule combines a sulfonamide group with a substituted pyridine ring and a dimethylbenzene moiety, making it a valuable compound for research and industrial purposes.

Recent studies have highlighted the importance of sulfonamides in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the sulfonamide group in N-(5-chloropyridin-2-yl)-2-ethoxy-4,5-dimethylbenzene-1-sulfonamide contributes to its ability to act as a potential inhibitor of certain enzymes or receptors. This makes it a promising candidate for drug discovery programs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and coupling reactions, to construct the molecule efficiently. The use of advanced catalysts and reaction techniques has significantly improved the overall process, making it more scalable for industrial production.

One of the key features of N-(5-chloropyridin-2-yl)-2-ethoxy-4,5-dimethylbenzene-1-sulfonamide is its structural flexibility. The pyridine ring with a chlorine substituent introduces electronic effects that can influence the molecule's reactivity and bioavailability. Additionally, the ethoxy group attached to the benzene ring enhances solubility and stability, which are critical factors for its application in pharmaceutical formulations.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular modeling studies have shown that N-(5-chloropyridin-2-yl)-2-ethoxy derivatives exhibit favorable absorption and distribution profiles, making them suitable for oral administration. These findings have encouraged further investigation into their therapeutic potential.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to inhibit specific kinase enzymes makes it a potential candidate for anti-cancer drug development. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its potential use in treating chronic inflammatory conditions.

The dimethylbenzene moiety in the structure contributes to the molecule's lipophilicity, which is essential for crossing biological membranes. This characteristic is particularly advantageous in drug delivery systems where efficient transport across cellular barriers is required. Researchers have also investigated the use of this compound as a building block for constructing more complex molecular architectures.

Moreover, the presence of multiple functional groups in N-(5-chloropyridin-2-yli)-4,5-dimethylbenzene allows for further chemical modifications to tailor its properties for specific applications. For example, substitution patterns on the pyridine ring can be altered to enhance binding affinity towards target proteins or improve metabolic stability.

In conclusion, CAS No. 879063840, or N-(5-chloropyridinyl)-sulfonamide derivative, represents a valuable addition to the arsenal of compounds available for chemical research and pharmaceutical development. Its unique structure and versatile properties make it an attractive candidate for exploring new therapeutic strategies and advancing drug discovery efforts.